Cas no 1694637-33-6 ((2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol)

(2R)-1-(2-Chloro-4-fluorophenyl)propan-2-ol is a chiral secondary alcohol featuring a 2-chloro-4-fluorophenyl substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its stereospecific configuration and functional group versatility. The presence of both chloro and fluoro substituents on the aromatic ring enhances its utility as a building block for further derivatization, particularly in the development of bioactive molecules. The (2R)-enantiomer offers precise stereochemical control, which is critical for applications requiring enantioselective synthesis. Its well-defined structure and reactivity make it suitable for use in asymmetric catalysis, medicinal chemistry, and the preparation of advanced intermediates. High purity and consistent quality are key advantages for research applications.

(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol structure

1694637-33-6 structure

Product Name:(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol

CAS No:1694637-33-6

MF:C₉H₁₀ClFO

MW:188.626505374908

CID:5932846

PubChem ID:94505327

Update Time:2025-10-18

(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol
- SCHEMBL17946854
- EN300-1977916
- 1694637-33-6
- Inchi： 1S/C9H10ClFO/c1-6(12)4-7-2-3-8(11)5-9(7)10/h2-3,5-6,12H,4H2,1H3/t6-/m1/s1
- InChI Key： CRRAEWFPTCNONK-ZCFIWIBFSA-N
- SMILES： ClC1C=C(C=CC=1C[C@@H](C)O)F

Computed Properties

Exact Mass: 188.0404208g/mol
Monoisotopic Mass: 188.0404208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 20.2Å²

(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol Pricemore >>

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Enamine	EN300-1977916-0.05g	(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol	1694637-33-6	0.05g	$587.0	2023-09-16
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